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Compound of Interest

6-Bromo-1H-indazole-3-
Compound Name:
carbaldehyde

Cat. No.: B1293364

Essential Safety and Handling Guide for 6-
Bromo-1H-indazole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-1H-indazole-3-carbaldehyde (CAS No: 885271-72-7). Adherence to these protocols is
essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

6-Bromo-1H-indazole-3-carbaldehyde is a solid substance that requires careful handling due
to its potential health hazards. Based on available safety information, the compound is
associated with the following risks:

e Harmful if swallowed (H302)
e Causes skin irritation (H315)

o Causes serious eye irritation (H319)
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o Harmful if inhaled (H332)
e May cause respiratory irritation (H335)

A comprehensive risk assessment should be conducted before handling this chemical. The
following table summarizes the recommended Personal Protective Equipment (PPE) to mitigate
exposure risks.

PPE Category Recommended Equipment  Specifications

Must provide a complete seal

around the eyes or protect the

Eye and Face Protection Safety Goggles or Face Shield ]
entire face from splashes and
dust.[1][2][3]
Nitrile or neoprene gloves are
) ] ] ] recommended. Ensure to
Skin Protection Chemical-resistant Gloves

check for breakthrough time

and compatibility.[2]

Long-sleeved and flame-
retardant. Consider a

Lab Coat or Coveralls ) ] ]
disposable suit for extensive

handling.[1][3]

A NIOSH-approved N95 dust
mask is recommended for
handling small quantities in a
well-ventilated area. For larger

quantities or in situations

Respiratory Protection Dust Mask or Respirator o
where dust generation is
significant, a half-face or full-
face respirator with appropriate
cartridges should be used.[1]
[2][3]

] Made of a durable, chemical-
Foot Protection Closed-toe Shoes

resistant material.[1]
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is crucial for minimizing exposure and ensuring a
safe laboratory environment.
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Workflow for Handling 6-Bromo-1H-indazole-3-carbaldehyde
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Caption: A generalized workflow for the safe handling of a hazardous laboratory chemical.
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Experimental Protocol for Safe Handling:

e Preparation:
o Before beginning work, conduct a thorough risk assessment for the planned experiment.
o Ensure that a properly functioning chemical fume hood is available.

o Put on all required PPE as outlined in the table above. This includes safety goggles, a lab
coat, and chemical-resistant gloves.[1][2][3]

o Keep an emergency spill kit readily accessible.
e Handling:

o All handling of solid 6-Bromo-1H-indazole-3-carbaldehyde should be performed within a
chemical fume hood to minimize inhalation of dust particles.

o When weighing the compound, use a balance inside the fume hood or in a ventilated
balance enclosure.

o Use appropriate tools (e.g., spatulas) to transfer the solid, avoiding the generation of dust.

o If the compound is to be dissolved, add the solvent to the solid slowly to prevent
splashing.

o In case of a spill, immediately alert others in the vicinity and follow your institution's spill
cleanup procedures.

Disposal Plan

Proper disposal of 6-Bromo-1H-indazole-3-carbaldehyde and any contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

¢ Solid Waste: Unused or waste 6-Bromo-1H-indazole-3-carbaldehyde must be collected in
a designated, clearly labeled "Halogenated Organic Waste" container.[4]
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o Contaminated Materials: All materials that have come into contact with the chemical, such as
gloves, weighing paper, and pipette tips, should be considered contaminated. These items
must also be placed in the designated "Halogenated Organic Waste" container.[4]

o Liquid Waste: If the compound is used in a solution, the resulting liquid waste should be
collected in a separate, compatible, and clearly labeled "Halogenated Organic Liquid Waste"
container. Do not mix with non-halogenated waste streams.[4]

Final Disposal:

e Do not dispose of 6-Bromo-1H-indazole-3-carbaldehyde down the drain or in regular trash.

[4]

o The final disposal of this chemical waste must be handled by a licensed hazardous waste
disposal company.[4]

o The preferred method of disposal is controlled incineration in a facility equipped with flue gas
scrubbing to neutralize hazardous byproducts.[4]

Decontamination of Glassware:

e Glassware that has been in contact with 6-Bromo-1H-indazole-3-carbaldehyde should be
decontaminated before washing.

e Rinse the glassware with a suitable organic solvent (e.g., acetone or ethanol) and collect the
rinsate in the "Halogenated Organic Liquid Waste" container.[4]

 After the initial rinse, the glassware can be washed using standard laboratory procedures.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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